Cas no 6443-74-9 (2,3-Bis(4-methoxyphenyl)prop-2-enenitrile)

• Product Name: 2,3-Bis(4-methoxyphenyl)prop-2-enenitrile
• CAS No: 6443-74-9
• MF: C₁₇H₁₅NO₂
• MW: 265.306504487991
• CID: 523317
• Update Time: 2026-04-29

2,3-Bis(4-methoxyphenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-methoxy-a-[(4-methoxyphenyl)methylene]-
• 2,3-bis(4-methoxyphenyl)prop-2-enenitrile
• 2,3-bis(4-methoxyphenyl)-2,3-butanediol
• 2,3-Bis(4-methoxyphenyl)acrylnitril
• 2,3-bis< 4-methoxyphenyl> -2,3-butanediol
• 2,3-Butanediol, 2,3-bis(4-methoxyphenyl)-
• 2,3-Di-(4-methoxyphenyl)-acrylnitril
• 2.3-Bis-(4-methoxy-phenyl)-acrylnitril
• 2.3-Bis-< 4-methoxy-phenyl> -acrylnitril
• AGN-PC-0093YW
• CTK0J6920
• p-Methoxy-acetophenon-pinacol
• 2,3-Bis(4-methoxyphenyl)prop-2-enenitrile

Computed Properties

• Exact Mass: 265.11035

Experimental Properties

• PSA: 42.25

Additional information on 2,3-Bis(4-methoxyphenyl)prop-2-enenitrile

2,3-Bis(4-Methoxyphenyl)Prop-2-Enenitrile: A Comprehensive Overview

2,3-Bis(4-Methoxyphenyl)Prop-2-Enenitrile (CAS No. 6443-74-9) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, also referred to as bis(4-methoxyphenyl)acrylonitrile, is a derivative of acrylonitrile with two 4-methoxyphenyl groups attached to the double bond. The presence of the methoxy group introduces unique electronic and steric effects, making this compound a valuable building block in various chemical reactions and applications.

The structure of 2,3-Bis(4-Methoxyphenyl)Prop-2-Enenitrile consists of a central acrylonitrile unit (CH₂=CH-CN) with two 4-methoxyphenyl groups attached at the 2 and 3 positions. The methoxy group (-OCH₃) is an electron-donating substituent, which influences the reactivity and stability of the compound. This substitution pattern makes the molecule highly symmetric, which is advantageous for certain types of polymerization reactions and self-assembling processes.

Recent studies have highlighted the potential of bis(4-methoxyphenyl)acrylonitrile in the development of advanced materials. For instance, researchers have explored its use as a monomer in the synthesis of stimuli-responsive polymers. These polymers exhibit reversible changes in their physical properties (e.g., solubility, mechanical strength) in response to external stimuli such as temperature, pH, or light. Such materials hold promise for applications in drug delivery systems, sensors, and adaptive optics.

In addition to its role in polymer chemistry, 2,3-Bis(4-Methoxyphenyl)Prop-2-Enenitrile has been investigated for its potential in organic electronics. The compound's ability to form ordered structures through self-assembly has been leveraged to create thin films with tailored electronic properties. These films are being studied for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), where they could serve as semiconducting or emissive layers.

The synthesis of bis(4-methoxyphenyl)acrylonitrile typically involves a two-step process: first, the preparation of the corresponding bis(4-methoxyphenyl)acrylate ester via free radical polymerization or other methods; second, hydrolysis or chemical transformation to introduce the nitrile group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

From a toxicological perspective, 2,3-Bis(4-Methoxyphenyl)Prop-2-Enenitrile has been subjected to preliminary safety assessments. Studies indicate that it exhibits low acute toxicity in standard animal models; however, long-term exposure effects remain under investigation. Regulatory agencies have not classified this compound as a hazardous material under current guidelines.

In conclusion, bis(4-methoxyphenyl)acrylonitrile (CAS No. 6443-74-9) is a versatile compound with promising applications across multiple disciplines. Its unique structural features and reactivity make it an attractive candidate for further research and development in areas such as advanced materials science and organic electronics.